Cas no 1242336-68-0 (5-Chloro-3'-methylbiphenyl-3-carboxylic acid)

• Product Name: 5-Chloro-3'-methylbiphenyl-3-carboxylic acid
• CAS No: 1242336-68-0
• MF: C₁₄H₁₁ClO₂
• MW: 246.688943147659
• MDL: MFCD16660288
• CID: 1037836
• PubChem ID: 53216686
• Update Time: 2025-06-14

5-Chloro-3'-methylbiphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3'-methyl-[1,1'-biphenyl]-3-carboxylic acid
• 5-Chloro-3/'-methylbiphenyl-3-carboxylic acid
• 5-CHLORO-3'-METHYLBIPHENYL-3-CARBOXYLIC ACID
• DB-358897
• 5-Chloro-3''-methylbiphenyl-3-carboxylic Acid
• 5-Chloro-3'-methyl[1,1'-biphenyl]-3-carboxylic acid
• 5-Chloro-3'-methyl-[1,1'-biphenyl]-3-carboxylicacid
• AKOS015848934
• 1242336-68-0
• BS-19597
• DTXSID90681842
• MFCD16660288
• 3-chloro-5-(3-methylphenyl)benzoic acid
• [1,1'-Biphenyl]-3-carboxylic acid, 5-chloro-3'-methyl-
• 5-Chloro-3'-methylbiphenyl-3-carboxylic acid

• MDL： MFCD16660288
• Inchi： 1S/C14H11ClO2/c1-9-3-2-4-10(5-9)11-6-12(14(16)17)8-13(15)7-11/h2-8H,1H3,(H,16,17)
• InChI Key： YRZCCQASYVBQBB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=C(C=1)C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 246.0447573g/mol
• Monoisotopic Mass: 246.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 416.2±33.0 °C at 760 mmHg
• Flash Point: 205.5±25.4 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-Chloro-3'-methylbiphenyl-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 5-Chloro-3'-methylbiphenyl-3-carboxylic acid

Recent Advances in the Study of 5-Chloro-3'-methylbiphenyl-3-carboxylic Acid (CAS: 1242336-68-0)

5-Chloro-3'-methylbiphenyl-3-carboxylic acid (CAS: 1242336-68-0) is a biphenyl derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery and development. Recent studies have explored its applications in the synthesis of novel therapeutic agents, particularly in the areas of oncology, inflammation, and infectious diseases. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

One of the key areas of interest in recent research is the role of 5-Chloro-3'-methylbiphenyl-3-carboxylic acid as a building block for the synthesis of small-molecule inhibitors targeting specific enzymes and signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective kinase inhibitors, which showed promising activity against cancer cell lines. The study utilized a combination of computational modeling and high-throughput screening to identify optimal derivatives of this compound, leading to the discovery of several lead candidates with enhanced potency and selectivity.

In addition to its applications in oncology, recent research has also investigated the anti-inflammatory properties of 5-Chloro-3'-methylbiphenyl-3-carboxylic acid. A study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited significant inhibition of pro-inflammatory cytokines in vitro, suggesting potential utility in the treatment of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. The study further elucidated the structure-activity relationship (SAR) of these derivatives, providing valuable insights for future drug design efforts.

Another notable advancement is the exploration of 5-Chloro-3'-methylbiphenyl-3-carboxylic acid as a scaffold for the development of antimicrobial agents. A 2022 study in Antimicrobial Agents and Chemotherapy highlighted its efficacy against drug-resistant bacterial strains, particularly when combined with other pharmacophores. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. This finding opens new avenues for addressing the growing challenge of antimicrobial resistance.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 5-Chloro-3'-methylbiphenyl-3-carboxylic acid derivatives. Recent studies have emphasized the need for further structural modifications to improve bioavailability and reduce off-target effects. For example, a 2023 review in Drug Discovery Today discussed various strategies, such as prodrug approaches and formulation technologies, to enhance the delivery and efficacy of these compounds in vivo.

In conclusion, 5-Chloro-3'-methylbiphenyl-3-carboxylic acid (CAS: 1242336-68-0) continues to be a valuable compound in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its diverse biological activities make it a promising candidate for the development of novel therapeutics. Future research should focus on addressing the remaining challenges and translating these findings into clinically viable treatments. The ongoing studies underscore the importance of this compound in advancing drug discovery and highlight its potential to contribute to the treatment of various diseases.